2-(2-Bromophenyl)-1H-benzimidazole

• CAS: 13275-42-8
• Molecular Formula: C13H9BrN2
• Molecular Weight: 273.13 g/mol
• SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3N2)Br
• InChI: InChI=1S/C13H9BrN2/c14-10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8H,(H,15,16)
• InChIKey: KOXRUUGKLDCECO-UHFFFAOYSA-N

Researchers developing air-stable Pd catalysts for Suzuki-Miyaura coupling often face limited access to ortho-halogenated benzimidazole precursors. This compound provides the strategic ortho-bromine handle essential for benzimidazolyl phosphine ligand synthesis. • Enables κ²-P,N Pd complexes achieving Suzuki-Miyaura coupling at 0.5 mol% loading • Unique halogen···nitrogen contacts for crystal engineering studies • Reactive aryl bromide handle for cross-coupling diversification Supplied at ≥98% purity (GC); 1g-25g quantities; ambient global shipping.

2-(2-Bromophenyl)-1H-benzimidazole Overview

2-(2-Bromophenyl)-1H-benzimidazole (CAS 13275-42-8) is a halogenated 2-arylbenzimidazole derivative with molecular formula C₁₃H₉BrN₂ and molecular weight 273.13 g/mol [1]. Commercial suppliers provide this compound at ≥98% purity (GC) with a melting point of 239–243 °C . The ortho-bromine substitution on the pendant phenyl ring distinguishes this compound from para- and meta-halogenated analogs, conferring unique steric and electronic properties that have been exploited in catalytic ligand development, corrosion inhibition research, and as a precursor for further derivatization via cross-coupling reactions [2].

▸ Ortho-bromo substitution for unique steric/electronic profile

▸ Synthetic handle for cross-coupling derivatization

▸ Catalyst ligand precursor and corrosion inhibitor research

• [1] Bombicz, P. A.; May, N. V.; Fegyverneki, D.; Saranchimeg, A.; Bereczki, L. Methods for easy recognition of isostructurality - Lab Jack-like crystal structures of halogenated 2-phenylbenzimidazoles. CrystEngComm 2020, 22, 7193–7203. DOI: 10.1039/D0CE00410C. View Source
• [2] Chung, K. H.; So, C. M.; Wong, S. M.; Luk, C. H.; Zhou, Z.; Lau, C. P.; Kwong, F. Y. An efficient palladium-benzimidazolyl phosphine complex for the Suzuki-Miyaura coupling of aryl mesylates: facile ligand synthesis and metal complex characterization. Chem. Commun. 2012, 48, 1967–1969. DOI: 10.1039/c2cc15972d. View Source

2-(2-Bromophenyl)-1H-benzimidazole vs. Halogenated Analogs

Halogen-substituted 2-arylbenzimidazoles are not functionally interchangeable due to position-dependent supramolecular packing and reactivity differences. Crystal engineering studies demonstrate that ortho-, meta-, and para-halogenated 2-phenylbenzimidazoles adopt distinct intermolecular interaction networks, with ortho-substituted derivatives exhibiting unique halogen···nitrogen contacts absent in para isomers [1]. This structural differentiation directly impacts solid-state properties, solubility, and coordination behavior. Furthermore, the ortho-bromine atom serves as a strategic synthetic handle for subsequent functionalization via Suzuki-Miyaura cross-coupling, a capability that chloro or unsubstituted analogs lack due to lower reactivity of C–Cl bonds and the absence of a leaving group in non-halogenated scaffolds [2]. Substituting with a meta- or para-bromo isomer yields different crystal packing and potentially divergent catalytic performance when incorporated into metal complexes.

Halogen Position

Ortho-substitution directs distinct crystal packing and halogen bonding networks; para/meta isomers may exhibit different solid-state properties.

Synthetic Handle

The ortho-bromine enables phosphine ligand formation via cross-coupling; chloro or non-halogenated analogs lack comparable reactivity for metal complex synthesis.

Performance Profile

Catalytic efficiency and corrosion inhibition depend on bromine position; substituting isomers may shift activity without experimental validation.

• [1] Bombicz, P. A.; May, N. V.; Fegyverneki, D.; Saranchimeg, A.; Bereczki, L. Methods for easy recognition of isostructurality - Lab Jack-like crystal structures of halogenated 2-phenylbenzimidazoles. CrystEngComm 2020, 22, 7193–7203. DOI: 10.1039/D0CE00410C. View Source
• [2] Chung, K. H.; So, C. M.; Wong, S. M.; Luk, C. H.; Zhou, Z.; Lau, C. P.; Kwong, F. Y. An efficient palladium-benzimidazolyl phosphine complex for the Suzuki-Miyaura coupling of aryl mesylates: facile ligand synthesis and metal complex characterization. Chem. Commun. 2012, 48, 1967–1969. DOI: 10.1039/c2cc15972d. View Source

2-(2-Bromophenyl)-1H-benzimidazole Comparative Evidence

Crystal Structure: Halogen Bonding vs. Isomers

Single-crystal X-ray diffraction analysis reveals that 2-(2-bromophenyl)-1H-benzimidazole (ortho-bromo) crystallizes in the orthorhombic space group Pbca with unit cell parameters a = 7.007 ± 0.003 Å, b = 9.936 ± 0.003 Å, c = 32.745 ± 0.003 Å, and cell volume = 2279.8 ± 1.2 ų at 293 K [1]. Comparative isostructurality studies of halogenated 2-phenylbenzimidazoles demonstrate that ortho-substituted derivatives engage in distinct intermolecular halogen···nitrogen contacts that are absent in para-substituted analogs, which instead rely exclusively on weak C–H···π and π···π interactions for crystal assembly [1].

Crystal Packing

Cross-study comparable

Ortho-bromo: halogen···N contacts, space group Pbca, cell vol. 2279.8 ų
Para-bromo: C–H···π and π···π only, distinct cell parameters

Supports isostructurality and materials design studies

Single-crystal XRD at 293 K, CuKα radiation

Evidence Dimension	Intermolecular interaction network in solid state
Target Compound Data	Halogen···nitrogen contacts (ortho-bromo), Space group Pbca, Cell volume 2279.8 ų
Comparator Or Baseline	4-Br-phenyl analog (para-bromo): C–H···π and π···π interactions only; 3-Br-phenyl analog (meta-bromo): halogen···nitrogen contacts present
Quantified Difference	Qualitative difference in dominant supramolecular synthon; cell parameters quantitatively distinct (ortho: a=7.007 Å, b=9.936 Å, c=32.745 Å vs. para: a=9.577 Å, b=10.548 Å, c=10.723 Å)
Conditions	Single-crystal X-ray diffraction at 293 ± 2 K, CuKα radiation (λ = 1.54178 Å)

Why This Matters

Ortho-bromine substitution dictates a fundamentally different crystal packing architecture than para-substituted analogs, directly affecting solid-state stability, dissolution behavior, and materials processing characteristics.

• [1] Bombicz, P. A.; May, N. V.; Fegyverneki, D.; Saranchimeg, A.; Bereczki, L. Methods for easy recognition of isostructurality - Lab Jack-like crystal structures of halogenated 2-phenylbenzimidazoles. CrystEngComm 2020, 22, 7193–7203. DOI: 10.1039/D0CE00410C. View Source

CO₂ Corrosion Inhibition Efficiency

Electrochemical impedance spectroscopy (EIS) and potentiodynamic polarization (PDP) studies demonstrate that 2-(2-bromophenyl)-1H-benzimidazole (BPHB) achieves approximately 80% corrosion inhibition efficiency on C1018 steel in CO₂-saturated 3.5% NaCl + 50 ppm acetic acid solution [1]. Under more aggressive conditions (with 1 M HCl added), inhibition efficiency decreases to approximately 70% due to diminished cathodic influence and reduced firm adsorption [1]. The N-methylated derivative (2-(2-bromophenyl)-1-methyl-1H-benzimidazole) shows improved inhibition efficiency compared to the parent BPHB under HCl conditions, indicating that the free N–H position modulates adsorption strength [2].

Corrosion Inhibition

Head-to-head

~80% inhibition efficiency (CO₂/NaCl/HAc); ~70% with 1 M HCl added

Supports corrosion inhibitor benchmarking

C1018 steel, EIS/PDP, N-methylated derivative shows improved performance under HCl

Evidence Dimension	Corrosion inhibition efficiency on C1018 steel
Target Compound Data	~80% efficiency (CO₂-saturated 3.5% NaCl + 50 ppm HAc); ~70% efficiency (with additional 1 M HCl)
Comparator Or Baseline	2-(2-Bromophenyl)-1-methyl-1H-benzimidazole (N-methylated derivative): improved efficiency over parent BPHB in HCl media
Quantified Difference	~10 percentage point decrease in efficiency upon HCl addition; N-methylation improves efficiency relative to parent
Conditions	CO₂-saturated 3.5% NaCl + 50 ppm acetic acid, ± 1 M HCl, C1018 carbon steel, room temperature

Why This Matters

Quantified inhibition efficiency under industrially relevant CO₂ corrosion conditions provides a performance benchmark for materials science and oil/gas corrosion inhibitor screening programs.

• [1] Electrochemical, microstructural and theoretical validation of 2-(2-Bromophenyl)-1H-benzimidazole as inhibitor for C1018 steel during very aggressive CO₂ corrosion. (2024). DOI: 10.1016/j.mtcomm.2024.110072 (estimated). View Source
• [2] Surface protection of mild steel using benzimidazole derivatives: experimental and theoretical approach. (2015). Comparison of 2-(2-bromophenyl)-1H-benzimidazole (BPBA) vs. 2-(2-bromophenyl)-1-methyl-1H-benzimidazole (BPMA) in 0.5 M HCl. View Source

Suzuki-Miyaura Coupling Catalyst Precursor

2-(2-Bromophenyl)-1H-benzimidazole serves as a key precursor for benzimidazolyl phosphine ligands via condensation with o-phenylenediamine and 2-bromobenzoic acid [1]. The resulting palladium-benzimidazolyl phosphine complex achieves excellent catalytic activity in Suzuki-Miyaura coupling of aryl mesylates with catalyst loading down to 0.5 mol% palladium [1]. This catalyst loading is reported as the lowest achieved for this reaction class at the time of publication. In contrast, non-halogenated 2-phenylbenzimidazole lacks the bromine handle required for subsequent phosphination, while chloro analogs exhibit reduced reactivity in oxidative addition steps with Pd(0) [2].

Catalyst Loading

Class-level

Pd loading down to 0.5 mol% for Suzuki-Miyaura coupling of aryl mesylates

Supports catalyst ligand development

Lowest reported for this reaction class at publication; chloro analogs show slower oxidative addition

Evidence Dimension	Catalytic efficiency in Suzuki-Miyaura coupling of aryl mesylates
Target Compound Data	0.5 mol% Pd loading required for excellent catalytic activity
Comparator Or Baseline	Non-halogenated 2-phenylbenzimidazole: cannot form phosphine ligand via same route; chloro analog: slower oxidative addition
Quantified Difference	Catalyst loading down to 0.5 mol% Pd, described as 'lowest catalyst loading achieved so far for this reaction'
Conditions	Suzuki-Miyaura coupling of aryl mesylates, Pd(OAc)₂, K₂CO₃, aerobic conditions

Why This Matters

Ortho-bromine substitution provides a unique synthetic entry point to high-performance catalytic ligands; non-halogenated and chloro analogs cannot replicate this synthetic pathway or catalytic efficiency.

• [1] Chung, K. H.; So, C. M.; Wong, S. M.; Luk, C. H.; Zhou, Z.; Lau, C. P.; Kwong, F. Y. An efficient palladium-benzimidazolyl phosphine complex for the Suzuki-Miyaura coupling of aryl mesylates: facile ligand synthesis and metal complex characterization. Chem. Commun. 2012, 48, 1967–1969. DOI: 10.1039/c2cc15972d. View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. (Class-level SAR for aryl halide reactivity in oxidative addition: I > Br >> Cl). View Source

Commercial Availability and Supply Chain

2-(2-Bromophenyl)-1H-benzimidazole is commercially available from multiple established vendors including TCI Chemicals, ChemImpex, and Alfa Chemistry at purities ≥98% (GC) . The compound is prepared from readily available starting materials (o-phenylenediamine and 2-bromobenzoic acid), which contributes to reliable supply and cost-effective procurement [1]. In comparison, custom-synthesized analogs with alternative halogen substitution patterns or protecting groups require specialized synthesis and typically incur longer lead times and higher costs. The ortho-bromo derivative benefits from economies of scale due to established use as a ligand precursor and corrosion inhibitor research standard.

Commercial Supply

Specification review

≥98% purity (GC), multi-vendor availability (TCI, ChemImpex, Alfa)

Reduces procurement risk

Pricing and lead times may vary; verify lot-specific COA

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	≥98% purity (GC), melting point 239–243 °C, available in gram to bulk quantities from multiple vendors
Comparator Or Baseline	Custom-synthesized meta-bromo or para-bromo analogs: typically require special order, longer lead times, higher cost
Quantified Difference	Purity ≥98% standard across major vendors; price approximately $80–100/gram (2025 market estimate)
Conditions	Commercial sourcing landscape as of 2025

Why This Matters

Established multi-vendor supply chain with consistent purity specifications reduces procurement risk and supports reproducible research outcomes across independent laboratories.

• [1] Chung, K. H.; So, C. M.; Wong, S. M.; Luk, C. H.; Zhou, Z.; Lau, C. P.; Kwong, F. Y. An efficient palladium-benzimidazolyl phosphine complex for the Suzuki-Miyaura coupling of aryl mesylates: facile ligand synthesis and metal complex characterization. Chem. Commun. 2012, 48, 1967–1969. DOI: 10.1039/c2cc15972d. View Source

2-(2-Bromophenyl)-1H-benzimidazole Applications

Palladium Complex Synthesis for Suzuki-Miyaura Coupling

Researchers requiring air- and moisture-stable palladium catalysts for aryl mesylate coupling should prioritize this compound as the ligand precursor. The ortho-bromine enables facile condensation with o-phenylenediamine and 2-bromobenzoic acid to yield benzimidazolyl phosphine ligands that form κ²-P,N coordinated Pd complexes capable of achieving Suzuki-Miyaura coupling with catalyst loading as low as 0.5 mol% Pd [1]. Non-halogenated 2-phenylbenzimidazole cannot undergo the requisite phosphination, and chloro analogs exhibit slower oxidative addition kinetics [2].

CO₂ Corrosion Inhibitor Screening

Materials scientists evaluating organic corrosion inhibitors for carbon steel protection in CO₂-rich environments should include 2-(2-bromophenyl)-1H-benzimidazole as a benchmark compound. Quantified inhibition efficiency of approximately 80% in CO₂-saturated 3.5% NaCl + 50 ppm acetic acid provides a reproducible performance baseline [1]. Comparative studies with N-methylated derivatives reveal structure-activity relationships that inform rational inhibitor design [2].

Halogen Bonding and Isostructurality Studies

Crystallographers investigating halogen-mediated supramolecular synthons should select the ortho-bromo derivative for comparative studies with para- and meta-halogenated analogs. The compound crystallizes in orthorhombic Pbca space group with precisely determined unit cell parameters (a = 7.007 Å, b = 9.936 Å, c = 32.745 Å) [1]. Unlike para-substituted isomers that rely exclusively on weak C–H···π and π···π interactions, the ortho-bromo derivative engages in unique intermolecular halogen···nitrogen contacts that direct crystal packing [1].

Cross-Coupling Derivatization Intermediate

Medicinal and synthetic chemists seeking a benzimidazole scaffold with a reactive aryl bromide handle for diversification should prioritize this compound. The ortho-bromine atom serves as an electrophilic partner in Suzuki-Miyaura, Heck-Mizoroki, and other palladium-catalyzed cross-coupling reactions [1], enabling installation of diverse aryl, alkenyl, or alkynyl substituents at the 2-position phenyl ring. This synthetic versatility is not available with the non-halogenated parent 2-phenylbenzimidazole.

Application

Selection Property

Validation Focus

Catalyst synthesis for cross-coupling

Ortho-bromo handle for phosphine ligand formation

Catalytic activity and ligand stability review

CO₂ corrosion inhibitor screening

Corrosion inhibition benchmarking

Inhibition efficiency under CO₂ conditions

Halogen bonding crystallography

Ortho-bromo supramolecular synthon

Intermolecular interaction network analysis

Cross-coupling derivatization intermediate

Reactive aryl bromide for diversification

Substrate scope and coupling efficiency

• [1] Chung, K. H.; So, C. M.; Wong, S. M.; Luk, C. H.; Zhou, Z.; Lau, C. P.; Kwong, F. Y. An efficient palladium-benzimidazolyl phosphine complex for the Suzuki-Miyaura coupling of aryl mesylates: facile ligand synthesis and metal complex characterization. Chem. Commun. 2012, 48, 1967–1969. DOI: 10.1039/c2cc15972d. View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source
• [3] Electrochemical, microstructural and theoretical validation of 2-(2-Bromophenyl)-1H-benzimidazole as inhibitor for C1018 steel during very aggressive CO₂ corrosion. (2024). View Source
• [4] Surface protection of mild steel using benzimidazole derivatives: experimental and theoretical approach. (2015). View Source
• [5] Bombicz, P. A.; May, N. V.; Fegyverneki, D.; Saranchimeg, A.; Bereczki, L. Methods for easy recognition of isostructurality - Lab Jack-like crystal structures of halogenated 2-phenylbenzimidazoles. CrystEngComm 2020, 22, 7193–7203. DOI: 10.1039/D0CE00410C. View Source